Cas no 1361758-71-5 (3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol)

• Product Name: 3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol
• CAS No: 1361758-71-5
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926091
• Update Time: 2025-10-29

3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H8Cl3NO/c13-10-3-1-2-7(12(10)15)8-4-16-5-11(14)9(8)6-17/h1-5,17H,6H2
• InChI Key： XYAOEJPOPVNGSJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2C=CC=C(C=2Cl)Cl)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol

3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol: A Comprehensive Overview

3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol, also known by its CAS number 1361758-71-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and chemical properties. The molecule's structure is characterized by a pyridine ring substituted with chlorine atoms at positions 2 and 3 of the phenyl group and a hydroxymethyl group at position 4 of the pyridine ring. These structural features contribute to its unique reactivity and functional properties.

The synthesis of 3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the key intermediates, which has significantly improved the yield and purity of the final product. These methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

The biological activity of 3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol has been extensively studied in recent years. Experimental data from in vitro studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, it has shown selective cytotoxicity against various cancer cell lines, indicating its potential as an anticancer agent. Researchers have also investigated its role in modulating cellular signaling pathways, particularly those involving protein kinases and transcription factors, which are critical targets in oncology and inflammation research.

In terms of applications, 3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol has found utility in agrochemicals as a potential lead compound for developing novel pesticides. Its ability to inhibit key enzymes involved in pest metabolism makes it a valuable asset in sustainable agriculture. Furthermore, this compound has been explored as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its versatile functional groups and structural rigidity.

The pharmacokinetic profile of 3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol has also been a focus of recent research efforts. Studies conducted in animal models reveal that this compound exhibits favorable absorption and bioavailability characteristics. However, further investigations are required to optimize its pharmacokinetic properties for therapeutic use. Researchers are currently exploring strategies such as prodrug design and nanoparticle encapsulation to enhance its solubility and reduce potential toxicity.

In conclusion, 3-Chloro-5-(2,3-dichlorophenyl)pyridine-4-methanol represents a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for addressing pressing challenges in medicine and agriculture. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in these fields.